Cas no 71897-08-0 ()

structure
Chemical and Physical Properties
Names and Identifiers
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- Inchi: 1S/C15H12N2O/c1-18-12-6-4-5-11(9-12)15-10-16-13-7-2-3-8-14(13)17-15/h2-10H,1H3
- InChI Key: HXUMKKDSNHQVRG-UHFFFAOYSA-N
- SMILES: O(C)C1=CC=CC(=C1)C1C=NC2C=CC=CC=2N=1
Computed Properties
- Exact Mass: 236.094963011g/mol
- Monoisotopic Mass: 236.094963011g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 18
- Rotatable Bond Count: 2
- Complexity: 271
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.8
- Topological Polar Surface Area: 35Ų
Related Literature
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Kachigere B. Harsha,Kanchugarkoppal S. Rangappa RSC Adv. 2016 6 57154
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Babita Tanwar,Priyank Purohit,Banothu Naga Raju,Dinesh Kumar,Damodara N. Kommi,Asit K. Chakraborti RSC Adv. 2015 5 11873
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Kovuru Gopalaiah,Anupama Saini,Sankala Naga Chandrudu,Devarapalli Chenna Rao,Harsh Yadav,Binay Kumar Org. Biomol. Chem. 2017 15 2259
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